Cas no 1354951-44-2 (2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride)

2-(2-Chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one hydrochloride is a synthetic organic compound featuring a phenoxy-propanone scaffold substituted with a chloro-methylphenyl group and a piperazine moiety, protonated as a hydrochloride salt. This structure confers stability and solubility, making it suitable for pharmaceutical or agrochemical applications. The chloro and methyl substituents enhance lipophilicity, potentially improving membrane permeability, while the piperazine group offers a versatile handle for further derivatization or interaction with biological targets. The hydrochloride form ensures consistent purity and handling properties. Its well-defined molecular architecture makes it a valuable intermediate in drug discovery or specialty chemical synthesis, particularly for compounds targeting central nervous system or antimicrobial pathways.
2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride structure
1354951-44-2 structure
Product Name:2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride
CAS No:1354951-44-2
MF:C14H20Cl2N2O2
MW:319.226801872253
MDL:MFCD20233583
CID:5573925
PubChem ID:54595106
Update Time:2025-05-23

2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-4-methylphenoxy)-1-(piperazin-1-yl)propan-1-one hydrochloride
    • 2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride
    • MDL: MFCD20233583
    • Inchi: 1S/C14H19ClN2O2.ClH/c1-10-3-4-13(12(15)9-10)19-11(2)14(18)17-7-5-16-6-8-17;/h3-4,9,11,16H,5-8H2,1-2H3;1H
    • InChI Key: QUPZSKMIBKLIPW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1Cl)C(C)C(N1CCNCC1)=O.Cl

2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride Pricemore >>

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Additional information on 2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride

Compound CAS No. 1354951-44-2: 2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one; Hydrochloride

The compound with CAS No. 1354951-44-2, known as 2-(2-chloro-4-methyl-phenoxy)-1-piperazin-1-yl-propan-1-one; Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperazine ring, a phenoxy group, and a ketone functional group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the piperazine ring as a key structural element in this compound, playing a pivotal role in its ability to form hydrogen bonds and interact with biological targets. The phenoxy group, particularly the 2-chloro-4-methyl substitution pattern, adds further complexity to the molecule, influencing its lipophilicity and bioavailability. These features make the compound a promising candidate for drug development, particularly in the context of targeting specific enzymes or receptors involved in various pathological conditions.

One of the most intriguing aspects of this compound is its hydrochloride salt form, which not only enhances its stability but also facilitates its solubility in aqueous solutions. This property is crucial for its potential use in pharmaceutical formulations, where solubility is often a limiting factor in drug delivery systems. Researchers have explored the synthesis of this compound through a variety of methods, including multi-component reactions and catalytic processes, with particular emphasis on optimizing yield and purity.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinities, and potential interactions with biological systems. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinities towards certain G-protein coupled receptors (GPCRs), suggesting its potential role as a modulator in signaling pathways.

In terms of applications, the compound has shown promise in several therapeutic areas, including neurology and oncology. Its ability to modulate specific receptor activities makes it a potential candidate for treating conditions such as epilepsy, Parkinson's disease, and certain types of cancers. Preclinical studies have demonstrated that the compound exhibits selective activity against tumor cells while showing minimal toxicity to normal cells, highlighting its potential as an anticancer agent.

Moreover, the compound's unique structure has also led to its exploration in materials science applications. Its ability to form stable complexes with metal ions has been investigated for use in catalysis and sensor technologies. Researchers have reported that the piperazine ring can act as a coordinating unit, enabling the formation of metalloorganic frameworks (MOFs) with potential applications in gas storage and separation.

Despite its numerous advantages, the development of this compound into a clinical drug or commercial product faces several challenges. Issues such as scalability of synthesis, long-term stability under physiological conditions, and regulatory compliance must be addressed before it can be widely adopted. However, ongoing research efforts are focused on overcoming these hurdles through innovative synthetic strategies and advanced characterization techniques.

In conclusion, the compound with CAS No. 1354951-44-2 represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of chemical features makes it a valuable tool for both academic research and industrial applications. As our understanding of this compound continues to grow, it holds immense potential for contributing to advancements in medicine and materials science.

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